Cas no 2227923-31-9 ((3R)-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-hydroxypropanoic acid)
(3R)-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-hydroxypropanoic acid
- (3R)-3-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}-3-hydroxypropanoic acid
- EN300-1901274
- 2227923-31-9
-
- Inchi: 1S/C12H21NO6/c1-12(2,3)19-11(17)13-4-5-18-7-8(13)9(14)6-10(15)16/h8-9,14H,4-7H2,1-3H3,(H,15,16)/t8?,9-/m1/s1
- InChI Key: RTOASBYVWVUAQL-YGPZHTELSA-N
- SMILES: O1CCN(C(=O)OC(C)(C)C)C(C1)[C@@H](CC(=O)O)O
Computed Properties
- Exact Mass: 275.13688739g/mol
- Monoisotopic Mass: 275.13688739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 96.3Ų
(3R)-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1901274-0.05g |
(3R)-3-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}-3-hydroxypropanoic acid |
2227923-31-9 | 0.05g |
$1513.0 | 2023-09-18 | ||
| Enamine | EN300-1901274-0.1g |
(3R)-3-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}-3-hydroxypropanoic acid |
2227923-31-9 | 0.1g |
$1585.0 | 2023-09-18 | ||
| Enamine | EN300-1901274-0.25g |
(3R)-3-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}-3-hydroxypropanoic acid |
2227923-31-9 | 0.25g |
$1657.0 | 2023-09-18 | ||
| Enamine | EN300-1901274-0.5g |
(3R)-3-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}-3-hydroxypropanoic acid |
2227923-31-9 | 0.5g |
$1728.0 | 2023-09-18 | ||
| Enamine | EN300-1901274-1.0g |
(3R)-3-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}-3-hydroxypropanoic acid |
2227923-31-9 | 1g |
$1801.0 | 2023-06-01 | ||
| Enamine | EN300-1901274-2.5g |
(3R)-3-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}-3-hydroxypropanoic acid |
2227923-31-9 | 2.5g |
$3530.0 | 2023-09-18 | ||
| Enamine | EN300-1901274-5.0g |
(3R)-3-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}-3-hydroxypropanoic acid |
2227923-31-9 | 5g |
$5221.0 | 2023-06-01 | ||
| Enamine | EN300-1901274-10.0g |
(3R)-3-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}-3-hydroxypropanoic acid |
2227923-31-9 | 10g |
$7742.0 | 2023-06-01 | ||
| Enamine | EN300-1901274-1g |
(3R)-3-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}-3-hydroxypropanoic acid |
2227923-31-9 | 1g |
$1801.0 | 2023-09-18 | ||
| Enamine | EN300-1901274-5g |
(3R)-3-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}-3-hydroxypropanoic acid |
2227923-31-9 | 5g |
$5221.0 | 2023-09-18 |
(3R)-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-hydroxypropanoic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on (3R)-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-hydroxypropanoic acid
Recent Advances in the Study of (3R)-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-hydroxypropanoic acid (CAS: 2227923-31-9)
In recent years, the compound (3R)-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-hydroxypropanoic acid (CAS: 2227923-31-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine and tert-butoxycarbonyl (Boc) functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.
The synthesis of (3R)-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-hydroxypropanoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and green chemistry principles to achieve enantioselective synthesis, which is critical for its biological activity. The Boc-protected morpholine moiety plays a pivotal role in stabilizing the compound during synthetic processes, while the hydroxypropanoic acid segment contributes to its solubility and bioavailability.
Recent pharmacological studies have explored the compound's mechanism of action, particularly its interaction with target enzymes and receptors. For instance, (3R)-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-hydroxypropanoic acid has been identified as a potent inhibitor of certain proteases involved in inflammatory pathways. In vitro and in vivo experiments have demonstrated its efficacy in reducing inflammatory markers, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its structural features make it a candidate for prodrug development, where it can be modified to enhance targeted delivery and reduce side effects.
One of the most notable advancements is the compound's application in drug delivery systems. Researchers have successfully conjugated (3R)-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-hydroxypropanoic acid with nanoparticles and liposomes to improve the pharmacokinetic properties of therapeutic agents. These hybrid systems have shown enhanced stability and controlled release profiles, making them suitable for treating conditions such as cancer and infectious diseases. Furthermore, the compound's biocompatibility and low toxicity profile have been confirmed in preclinical trials, paving the way for future clinical studies.
Despite these promising developments, challenges remain in scaling up the synthesis and ensuring consistent quality for large-scale pharmaceutical production. Researchers are also investigating the compound's long-term safety and potential interactions with other drugs. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the translation of laboratory findings into clinical applications.
In conclusion, (3R)-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-hydroxypropanoic acid (CAS: 2227923-31-9) represents a versatile and promising candidate in the field of chemical biology and drug development. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject for ongoing and future research. As scientists continue to unravel its full potential, this compound may soon play a pivotal role in the development of novel therapeutics for a wide range of diseases.
2227923-31-9 ((3R)-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)